![molecular formula C7H15Cl2N3 B2891339 (2R)-1-(2-Methylpyrazol-3-yl)propan-2-amine;dihydrochloride CAS No. 2375248-30-7](/img/structure/B2891339.png)
(2R)-1-(2-Methylpyrazol-3-yl)propan-2-amine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2R)-1-(2-Methylpyrazol-3-yl)propan-2-amine;dihydrochloride, also known as MPDL3280A, is a small molecule drug that has been extensively studied for its potential use in cancer treatment.
Scientific Research Applications
Heterocyclic Synthesis and Antimicrobial Activity
The synthesis of heterocyclic compounds using derivatives similar to (2R)-1-(2-Methylpyrazol-3-yl)propan-2-amine; dihydrochloride has been explored for the development of new pharmaceuticals. For instance, the preparation of indole-containing 1,2,3-triazole, pyrazole, and pyrazolo[1,5-a]pyrimidine derivatives using 2-arylhydrazononitriles has been reported. These compounds exhibit promising antimicrobial activities against various bacteria and yeast, highlighting their potential in medicinal chemistry for drug development (Behbehani, Ibrahim, Makhseed, Mahmoud, 2011).
Nonlinear Optical Properties and Biological Activity
The reaction of 2,3-dichloro-5,6-dicyanopyrazine with amines to produce substituted products has been studied. This research has extended into evaluating the nonlinear optical properties of the produced compounds and their biological activities, providing insights into their potential applications in materials science and biotechnology (Hou, Matsuoka, 1993).
κ-Opioid Receptor Antagonism
In pharmacological research, compounds structurally related to (2R)-1-(2-Methylpyrazol-3-yl)propan-2-amine; dihydrochloride have been characterized as κ-opioid receptor antagonists. These compounds show selectivity and efficacy in vivo, suggesting their potential for treating depression and addiction disorders. This research underscores the importance of structural variations in amine compounds for developing new therapeutics (Grimwood et al., 2011).
Catalysis and Polymerization
Amine-borane complexes and their catalytic dehydrogenation to form cyclic aminoboranes and borazines have been investigated. These reactions are significant in the field of materials chemistry, where such compounds are explored for their potential as hydrogen storage materials or in the construction of novel polymers (Stubbs et al., 2015).
Endosomolytic Polymers
The synthesis and characterization of linear poly(amido-amine)s, which act as endosomolytic polymers, have been conducted. These polymers are studied for their correlation between physicochemical and biological properties, demonstrating their potential applications in drug delivery and therapeutic interventions (Ferruti et al., 2000).
properties
IUPAC Name |
(2R)-1-(2-methylpyrazol-3-yl)propan-2-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3.2ClH/c1-6(8)5-7-3-4-9-10(7)2;;/h3-4,6H,5,8H2,1-2H3;2*1H/t6-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCHOOSWWRHEGEF-QYCVXMPOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=NN1C)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=CC=NN1C)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-1-(2-Methylpyrazol-3-yl)propan-2-amine;dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.